Cas no 946275-52-1 (4-{2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxyacetamido}benzamide)

• Product Name: 4-{2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxyacetamido}benzamide
• CAS No: 946275-52-1
• MF: C₁₉H₁₈N₄O₄
• MW: 366.370624065399
• CID: 6382437
• PubChem ID: 25284074
• Update Time: 2025-05-26

4-{2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxyacetamido}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-{2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxyacetamido}benzamide
• VU0632639-1
• 4-(2-(3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy)acetamido)benzamide
• 946275-52-1
• F5055-0220
• 4-[[2-[3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy]acetyl]amino]benzamide
• AKOS024493696
• 4-{2-[3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy]acetamido}benzamide

• Inchi： 1S/C19H18N4O4/c1-2-17-22-23-19(27-17)13-4-3-5-15(10-13)26-11-16(24)21-14-8-6-12(7-9-14)18(20)25/h3-10H,2,11H2,1H3,(H2,20,25)(H,21,24)
• InChI Key： LFQJULFZWQOCSO-UHFFFAOYSA-N
• SMILES： O(CC(NC1C=CC(C(N)=O)=CC=1)=O)C1=CC=CC(C2=NN=C(CC)O2)=C1

Computed Properties

• Exact Mass: 366.13280507g/mol
• Monoisotopic Mass: 366.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-{2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxyacetamido}benzamide

Comprehensive Overview of 4-{2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxyacetamido}benzamide (CAS No. 946275-52-1)

4-{2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxyacetamido}benzamide, with the CAS number 946275-52-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of the 1,3,4-oxadiazole moiety in its structure enhances its potential as a key intermediate in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

Recent studies highlight the growing interest in oxadiazole-containing compounds due to their broad-spectrum applications in medicinal chemistry. Researchers are actively exploring the structure-activity relationship (SAR) of 4-{2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxyacetamido}benzamide to uncover its potential in targeting specific metabolic pathways. Its unique molecular framework makes it a promising candidate for addressing unmet medical needs, such as inflammation and metabolic disorders.

The synthesis of 4-{2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxyacetamido}benzamide involves multi-step organic reactions, including condensation and cyclization processes. Advanced analytical techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods ensure the compound meets the stringent requirements for preclinical and clinical research.

In the context of current trends, the demand for small-molecule therapeutics is rising, driven by the need for precision medicine. 4-{2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxyacetamido}benzamide aligns with this trend, as its modular design allows for further derivatization to enhance bioavailability and target specificity. This adaptability positions it as a valuable tool in drug discovery pipelines.

Another area of interest is the compound's potential role in cancer research. Preliminary studies suggest that oxadiazole derivatives exhibit antiproliferative effects by interfering with cellular signaling pathways. While 4-{2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxyacetamido}benzamide is still under investigation, its mechanism of action could pave the way for novel oncology treatments.

From an industrial perspective, the scalability of 4-{2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxyacetamido}benzamide synthesis is a critical factor. Optimizing reaction conditions to improve yield and reduce waste is a priority for manufacturers. Sustainable chemistry practices, such as green solvent alternatives and catalytic methods, are being explored to align with global environmental standards.

In summary, 4-{2-3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxyacetamido}benzamide (CAS No. 946275-52-1) represents a versatile and promising compound in modern research. Its applications span from drug development to biochemical studies, reflecting the evolving landscape of molecular science. As research progresses, this compound may unlock new therapeutic avenues, addressing some of the most pressing health challenges today.